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Compound of Interest

Compound Name: N-nitroso-olanzapine

Cat. No.: B15812381

Get Quote

Introduction

N-nitroso-olanzapine is a potential nitrosamine impurity that can form in pharmaceutical

products containing olanzapine, an atypical antipsychotic medication. Due to the classification

of many nitrosamines as probable human carcinogens, regulatory agencies require stringent

control and monitoring of these impurities in drug substances and products. Ultra-Performance

Liquid Chromatography (UPLC), often coupled with mass spectrometry (MS), offers a rapid,

sensitive, and robust analytical tool for the detection and quantification of N-nitroso-
olanzapine at trace levels. This document provides a detailed application note and protocol for

the analysis of N-nitroso-olanzapine using UPLC, intended for researchers, scientists, and

drug development professionals.

Experimental Protocols
This section details the methodologies for the UPLC-based analysis of N-nitroso-olanzapine.

The following protocol is a comprehensive guide based on established methods for olanzapine

and its impurities, adapted for the specific analysis of its N-nitroso derivative.
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Solvents: Acetonitrile (ACN), Methanol (MeOH), and water (UPLC or LC-MS grade).

Reagents: Formic acid (FA), Ammonium acetate.

Reference Standards: N-nitroso-olanzapine, Olanzapine.

Sample Preparation: Volumetric flasks, pipettes, syringes, and 0.22 µm syringe filters.

Instrumentation and Chromatographic Conditions
Instrumentation: A UPLC system equipped with a photodiode array (PDA) detector or a

tandem mass spectrometer (MS/MS).

Chromatographic Column: A reversed-phase column suitable for UPLC, such as an Acquity

UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm) or equivalent.

Mobile Phase:

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution: A typical gradient program would start with a low percentage of organic

phase (Mobile Phase B) and gradually increase to elute the N-nitroso-olanzapine. A

starting point could be:

0-1 min: 5% B

1-5 min: 5-95% B (linear gradient)

5-6 min: 95% B

6-6.1 min: 95-5% B (return to initial)

6.1-8 min: 5% B (equilibration)

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 30 - 40 °C.
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Injection Volume: 1 - 5 µL.

Detector Wavelength (for PDA): Based on the UV spectrum of N-nitroso-olanzapine. A

starting point would be to monitor at the same wavelength as olanzapine (e.g., 254 nm) and

then optimize.

Mass Spectrometry (MS/MS) Parameters (if applicable):

Ionization Mode: Electrospray Ionization (ESI), Positive.

Multiple Reaction Monitoring (MRM) transitions for N-nitroso-olanzapine would need to

be determined by infusing a standard solution. Based on the molecular weight of N-
nitroso-olanzapine (341.43 g/mol )[1], a potential precursor ion would be [M+H]+ at m/z

342.4. Product ions would be determined experimentally.

Sample and Standard Preparation
Standard Stock Solution: Accurately weigh and dissolve N-nitroso-olanzapine reference

standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of a

known concentration (e.g., 100 µg/mL).

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase or a suitable diluent to cover the desired concentration

range for calibration.

Sample Preparation (for Drug Product):

Accurately weigh and transfer a portion of the powdered drug product equivalent to a

specific amount of olanzapine into a volumetric flask.

Add a suitable extraction solvent (e.g., a mixture of acetonitrile and water).

Sonicate for a specified time to ensure complete dissolution of the analyte.

Dilute to the mark with the extraction solvent and mix well.

Centrifuge or filter the solution through a 0.22 µm syringe filter to remove any particulate

matter before injection.
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Data Presentation
The following table summarizes the typical validation parameters for a UPLC method for the

analysis of olanzapine, which can be used as a starting point and acceptance criteria for the

validation of an N-nitroso-olanzapine method.[2][3]

Validation Parameter Typical Performance

Linearity (R²) ≥ 0.999

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) ≤ 2.0%

Limit of Detection (LOD) Analyte dependent, typically in the ng/mL range

Limit of Quantification (LOQ) Analyte dependent, typically in the ng/mL range

Specificity
No interference from blank, placebo, or other

impurities

Robustness
Method remains unaffected by small, deliberate

variations in parameters

Mandatory Visualization
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Caption: Workflow for the UPLC analysis of N-nitroso-olanzapine.
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Caption: Logical relationship for the formation of N-nitroso-olanzapine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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